A high-performance nanoporous Si/Al2O3 foam lithium-ion battery anode fabricated by selective chemical etching of the Al–Si alloy and subsequent thermal oxidation†
Chemical Communications Pub Date: 2015-02-06 DOI: 10.1039/C4CC09956G
Abstract
Nanostructured micrometer-sized Al–Si particles are synthesized via a facile selective etching process of Al–Si alloy powder. Subsequent thin Al2O3 layers are introduced on the Si foam surface via a selective thermal wet oxidation process of etched Al–Si particles. The resulting Si/Al2O3 foam anodes exhibit outstanding cycling stability (a capacity retention of 78% after 300 cycles at the C/5 rate) and excellent rate capability.
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